Cas no 85276-72-8 (1-(3-Amino-5-methoxyphenyl)ethanone)

1-(3-Amino-5-methoxyphenyl)ethanone is a versatile aromatic ketone compound featuring both amino and methoxy functional groups. Its molecular structure, characterized by an acetyl group at the 1-position and substituents at the 3- and 5-positions, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The presence of the amino group enhances reactivity in coupling and condensation reactions, while the methoxy group contributes to electron-donating effects, influencing regioselectivity. This compound is commonly utilized in the preparation of heterocyclic compounds, dyes, and active pharmaceutical ingredients (APIs). Its stability under standard conditions and compatibility with various synthetic routes underscore its utility in research and industrial applications.

1-(3-Amino-5-methoxyphenyl)ethanone structure

85276-72-8 structure

Product Name:1-(3-Amino-5-methoxyphenyl)ethanone

CAS No:85276-72-8

MF:C₉H₁₁NO₂

MW:165.189142465591

CID:990272

PubChem ID:15579441

Update Time:2025-06-11

1-(3-Amino-5-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(3-Amino-5-methoxyphenyl)ethanone
- Ethanone, 1-(3-amino-5-methoxyphenyl)- (9CI)
- 85276-72-8
- Ethanone,1-(3-amino-5-methoxyphenyl)-(9ci)
- DTXSID30574789
- 1-(3-Amino-5-methoxyphenyl)ethan-1-one
- SB76149
- EN300-741035
- ETHANONE, 1-(3-AMINO-5-METHOXYPHENYL)-
- DB-276043
- Inchi： 1S/C9H11NO2/c1-6(11)7-3-8(10)5-9(4-7)12-2/h3-5H,10H2,1-2H3
- InChI Key： ZEFWFBQRNIKGSN-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC(C(C)=O)=C1)N

Computed Properties

Exact Mass: 165.078978594g/mol
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 52.3Å²

1-(3-Amino-5-methoxyphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015001371-1g	3'-Amino-5'-methoxyacetophenone	85276-72-8	97%	1g	$1534.70	2023-08-31
Chemenu	CM123960-1g	1-(3-amino-5-methoxyphenyl)ethan-1-one	85276-72-8	95%	1g	$320	2023-01-09
Enamine	EN300-741035-1.0g	1-(3-amino-5-methoxyphenyl)ethan-1-one	85276-72-8		1g	$0.0	2023-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1804580-1g	1-(3-Amino-5-methoxyphenyl)ethanone	85276-72-8	95%	1g	￥12524.00	2024-07-28
Crysdot LLC	CD12024502-1g	1-(3-Amino-5-methoxyphenyl)ethanone	85276-72-8	95+%	1g	$339	2024-07-24

1-(3-Amino-5-methoxyphenyl)ethanone Related Literature

1. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Related Categories

Additional information on 1-(3-Amino-5-methoxyphenyl)ethanone

Recent Advances in the Study of 1-(3-Amino-5-methoxyphenyl)ethanone (CAS: 85276-72-8): A Comprehensive Research Brief

1-(3-Amino-5-methoxyphenyl)ethanone (CAS: 85276-72-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its amino and methoxy functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the synthesis of novel therapeutic agents, particularly in the areas of oncology and neurology.

Recent studies have focused on the synthesis and characterization of 1-(3-Amino-5-methoxyphenyl)ethanone, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. These studies have also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of biologically active molecules. For example, it has been used in the development of kinase inhibitors, which are of great interest in cancer therapy. The amino and methoxy groups present in the molecule provide sites for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties. Computational modeling studies have further supported these findings by predicting the binding affinities of these derivatives to target proteins.

In addition to its synthetic utility, 1-(3-Amino-5-methoxyphenyl)ethanone has been investigated for its intrinsic biological activity. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests potential applications in the treatment of inflammatory diseases, although further in vivo studies are needed to confirm these effects and assess the compound's safety profile.

The pharmacological potential of 1-(3-Amino-5-methoxyphenyl)ethanone is further highlighted by its compatibility with green chemistry principles. Recent efforts have focused on developing environmentally friendly synthesis routes for this compound, reducing the use of hazardous reagents and solvents. These advancements not only improve the sustainability of the production process but also align with the growing demand for greener pharmaceuticals.

Despite these promising developments, challenges remain in the widespread application of 1-(3-Amino-5-methoxyphenyl)ethanone. Issues such as scalability of synthesis, cost-effectiveness, and the need for more comprehensive toxicological studies must be addressed. Future research directions may include the exploration of novel derivatives with improved efficacy and selectivity, as well as the integration of this compound into more complex drug delivery systems.

In conclusion, 1-(3-Amino-5-methoxyphenyl)ethanone (CAS: 85276-72-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable subject for ongoing and future studies. As research progresses, this compound may play a significant role in the development of new therapeutic agents, contributing to advancements in medicine and healthcare.